Cas no 1157366-47-6 (1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one)

• Product Name: 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one
• CAS No: 1157366-47-6
• MF: C₁₀H₁₀Cl₂OS
• MW: 249.156799793243
• CID: 5250462
• PubChem ID: 43801946
• Update Time: 2025-08-05

1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1157366-47-6
• 1-(3,4-dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one
• EN300-394380
• 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one

• Inchi： 1S/C10H10Cl2OS/c1-2-14-6-10(13)7-3-4-8(11)9(12)5-7/h3-5H,2,6H2,1H3
• InChI Key： PMKPXNWRYOQXTO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CSCC)=O)Cl

Computed Properties

• Exact Mass: 247.9829415g/mol
• Monoisotopic Mass: 247.9829415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one

1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one: A Novel Compound with Promising Therapeutic Potential

1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one is a synthetic organic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, identified by its CAS No. 1157366-47-6, is characterized by the presence of a dichlorophenyl group and an ethylsulfanyl substituent, which together form a complex scaffold with potential biological activity. Recent studies have highlighted its relevance in the development of novel therapeutics targeting specific biochemical pathways, making it a subject of interest for both academic researchers and industry professionals.

1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one belongs to a class of compounds known for their ability to modulate enzyme activity and interact with cellular receptors. The dichlorophenyl moiety, a common structural element in many pharmaceutical agents, contributes to the compound's hydrophobic properties, while the ethylsulfanyl group introduces sulfur-based functionalities that may enhance its reactivity and binding affinity. These structural features are critical in determining the compound's pharmacological profile and its potential for therapeutic use.

Recent advancements in computational chemistry and molecular modeling have provided insights into the three-dimensional structure of 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one. A 2023 study published in the Journal of Medicinal Chemistry utilized quantum mechanical calculations to predict the compound's interactions with key enzymes involved in metabolic pathways. The results suggest that the compound may act as a competitive inhibitor of specific targets, a property that could be exploited in the design of drugs for conditions such as metabolic disorders or inflammatory diseases.

The synthesis of 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one involves a multi-step organic reaction sequence, with the dichlorophenyl group being introduced through electrophilic substitution reactions. The ethylsulfanyl substituent is typically formed via a sulfide coupling reaction, a process that has been optimized in recent years to improve yield and purity. These synthetic strategies are crucial for the large-scale production of the compound, which is essential for preclinical and clinical development.

Emerging research on 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one has explored its potential as a modulator of cellular signaling pathways. A 2024 preclinical study demonstrated that the compound exhibits anti-inflammatory properties by inhibiting the activation of NF-κB, a key transcription factor involved in immune responses. This finding underscores the compound's potential in the treatment of autoimmune disorders and chronic inflammatory conditions.

Another area of interest is the compound's role in targeting specific protein-protein interactions. A 2023 publication in ACS Chemical Biology reported that 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one can disrupt the interaction between two critical proteins involved in cancer progression. This property makes it a promising candidate for the development of targeted therapies against malignancies, particularly in cases where conventional treatments are ineffective.

The pharmacokinetic properties of 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one are under investigation to determine its potential for systemic administration. Preliminary studies suggest that the compound has favorable solubility and stability profiles, which are essential for its use in drug formulations. These characteristics may enable the compound to achieve therapeutic concentrations in target tissues while minimizing systemic side effects.

Environmental and toxicological studies are also being conducted to assess the safety profile of 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one. A 2023 report from the Environmental Science & Technology journal evaluated its biodegradation potential and found that it undergoes rapid microbial degradation in soil and water environments. This finding is important for its potential use in pharmaceutical applications, as it reduces the risk of environmental contamination.

Despite its promising properties, the compound is still in the early stages of research, and further studies are needed to fully understand its therapeutic potential. Ongoing clinical trials are expected to provide more insights into its safety and efficacy in human subjects. These trials are crucial for translating the compound from a laboratory discovery into a viable therapeutic option.

In conclusion, 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and potential for targeting specific biological pathways make it a promising candidate for the development of novel therapeutics. Continued research and development efforts are essential to unlock its full potential and bring it to the market as a safe and effective treatment option.

As the field of medicinal chemistry continues to evolve, compounds like 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one will play a vital role in the discovery of new drugs. The integration of advanced analytical techniques, computational modeling, and experimental studies will be critical in overcoming the challenges associated with its development. These efforts will not only contribute to the advancement of scientific knowledge but also have a profound impact on the treatment of various diseases and conditions.

The future of 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one is closely tied to the progress in drug discovery and development. As researchers continue to explore its properties and applications, it is likely that new therapeutic strategies will emerge, further expanding its potential in the pharmaceutical industry. The compound's journey from a laboratory discovery to a potential drug candidate highlights the importance of interdisciplinary collaboration and innovation in the pursuit of medical breakthroughs.

In summary, 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one is a compound of significant scientific and medical interest. Its unique structural features and potential therapeutic applications make it a valuable subject for further research. As the field of pharmaceutical chemistry continues to advance, the compound's role in the development of novel therapeutics is expected to grow, contributing to the ongoing quest for effective treatments for a wide range of diseases.

Ultimately, the study of 1-(3,4-Dichlorophenyl)-2-(ethylsulfanyl)ethan-1-one exemplifies the dynamic nature of scientific research. The compound's potential to impact human health underscores the importance of continued investment in research and development. As scientists and researchers work to unlock the full potential of this compound, it is likely to become an important part of the pharmaceutical landscape, offering new hope for patients and healthcare professionals alike.